b-D-Glucopyranoside, ethyl 1-thio-, 2,3,4,6-tetrabenzoate
b-D-Glucopyranoside, ethyl 1-thio-, 2,3,4,6-tetrabenzoate
Brand Name:
Vulcanchem
CAS No.:
113214-71-4
VCID:
VC0173900
InChI:
InChI=1S/C36H32O9S/c1-2-46-36-31(45-35(40)27-21-13-6-14-22-27)30(44-34(39)26-19-11-5-12-20-26)29(43-33(38)25-17-9-4-10-18-25)28(42-36)23-41-32(37)24-15-7-3-8-16-24/h3-22,28-31,36H,2,23H2,1H3/t28-,29-,30+,31-,36+/m1/s1
SMILES:
CCSC1C(C(C(C(O1)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C36H32O9S
Molecular Weight:
640.7 g/mol
b-D-Glucopyranoside, ethyl 1-thio-, 2,3,4,6-tetrabenzoate
CAS No.: 113214-71-4
Main Products
VCID: VC0173900
Molecular Formula: C36H32O9S
Molecular Weight: 640.7 g/mol
| CAS No. | 113214-71-4 |
|---|---|
| Product Name | b-D-Glucopyranoside, ethyl 1-thio-, 2,3,4,6-tetrabenzoate |
| Molecular Formula | C36H32O9S |
| Molecular Weight | 640.7 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-tribenzoyloxy-6-ethylsulfanyloxan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C36H32O9S/c1-2-46-36-31(45-35(40)27-21-13-6-14-22-27)30(44-34(39)26-19-11-5-12-20-26)29(43-33(38)25-17-9-4-10-18-25)28(42-36)23-41-32(37)24-15-7-3-8-16-24/h3-22,28-31,36H,2,23H2,1H3/t28-,29-,30+,31-,36+/m1/s1 |
| Standard InChIKey | FDZXYVHYHQOAEG-LDDHDNMNSA-N |
| Isomeric SMILES | CCS[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| SMILES | CCSC1C(C(C(C(O1)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | CCSC1C(C(C(C(O1)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| PubChem Compound | 11093469 |
| Last Modified | Nov 11 2021 |
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